

Introduction: The Significance of Furan-Based Chirality in Modern Drug Discovery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (S)-2-Amino-2-(furan-2-yl)ethan-1-OL hydrochloride

Cat. No.: B13638091

[Get Quote](#)

The furan ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals with a wide spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2] Its electron-rich nature and aromaticity provide a stable framework that can engage in various interactions with biological macromolecules.[1] When a chiral center is introduced to a furan-containing molecule, it adds a critical layer of complexity and specificity. The three-dimensional arrangement of atoms, or stereochemistry, can profoundly influence a drug's interaction with its biological target, as enzymes and receptors are themselves chiral entities.[3]

It is well-established that enantiomers of a chiral drug can exhibit vastly different pharmacological, pharmacokinetic, and toxicological profiles.[4] One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be less active, inactive, or even contribute to adverse effects.[5] Therefore, for researchers, scientists, and drug development professionals, a rigorous and systematic approach to elucidating the mechanism of action (MOA) of individual enantiomers is not merely an academic exercise but a fundamental requirement for developing safer and more effective therapeutics.[4]

This technical guide provides a comprehensive framework for investigating the MOA of furan-based chiral compounds. It moves beyond a simple listing of techniques to explain the strategic rationale behind experimental choices, integrating stereoselective synthesis, target identification, molecular interaction analysis, and cellular pathway elucidation.

Part 1: The Foundation - Stereoselective Synthesis and Chiral Purity

Before any meaningful MOA study can commence, the synthesis of enantiomerically pure compounds is paramount. Biological assays performed on a racemic mixture can yield misleading data, as the observed effect is a composite of the activities of both enantiomers.^[5]

Core Principle: Why Enantiopure Compounds are Essential

Biological systems are homochiral. A drug target, such as an enzyme's active site or a receptor's binding pocket, possesses a specific three-dimensional geometry. Consequently, the "fit" of a chiral drug is stereospecific. One enantiomer may bind with high affinity and elicit a strong biological response, while its mirror image may bind weakly or not at all. Studying a pure enantiomer ensures that the observed biological activity can be attributed to a single, defined molecular entity.

Key Synthetic Strategies

The development of methodologies for accessing substituted chiral furans, particularly the tetrahydrofuran (THF) core, is a vibrant area of organic chemistry.^{[6][7]} Strategies often fall into several major categories:


- **Asymmetric Catalysis:** This is one of the most powerful approaches, utilizing a chiral catalyst to transform a prochiral starting material into a chiral product with high enantioselectivity. Examples include:
 - **Organocatalytic Asymmetric Annulation:** Chiral amines can catalyze the reaction between achiral furan-indoles and other reagents to create complex furan-containing structures with both axial and central chirality.^[1]

- Visible-Light-Mediated Deoxygenative Cyclization: This modern technique uses photoredox catalysis to construct chiral tetrahydrofurans from activated alcohol derivatives.[\[8\]](#)
- Chiral Pool Synthesis: This strategy utilizes readily available, inexpensive chiral starting materials from nature, such as carbohydrates (e.g., L-arabinose), to serve as the foundation for the chiral furan scaffold.[\[6\]](#)[\[9\]](#)
- Stereoselective Cycloadditions: Reactions like the [3+2] cycloaddition of chiral allylsilanes with α -keto esters can produce highly substituted chiral tetrahydrofurans.

The choice of synthetic route depends on the specific target molecule, desired substitution pattern, and scalability requirements. The crucial outcome is the production of enantiomers with high enantiomeric excess (% ee), which must be rigorously verified using techniques like chiral High-Performance Liquid Chromatography (HPLC).

Part 2: A Multi-Pronged Approach to Target Identification and Engagement

Identifying the direct molecular target of a novel compound is a critical step in defining its mechanism of action. A multi-faceted approach, combining computational, biophysical, and cell-based methods, provides the most robust and validated results.



[Click to download full resolution via product page](#)


Figure 1: A general workflow for elucidating the mechanism of action of a novel compound.

Technique 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Causality: The foundational principle of CETSA is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.^{[10][11]} This allows researchers to confirm that a compound directly engages its target inside intact cells, a crucial piece of evidence that bridges in vitro binding with a physiological context.

- Cell Culture and Treatment:
 - Culture cells of interest (e.g., a human cancer cell line) to 70-80% confluency.
 - Treat cells with the furan-based chiral compound at a desired concentration (e.g., 10 μ M). Include a vehicle control (e.g., DMSO).
 - Incubate for a sufficient time (e.g., 1-2 hours) at 37°C to allow for cell penetration and target binding.^[10]
- Heat Challenge:
 - Harvest the cells and resuspend them in a buffered solution (e.g., PBS) supplemented with protease inhibitors.
 - Aliquot the cell suspension into PCR tubes.
 - Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler. Include a non-heated control.^[10]
- Cell Lysis and Fractionation:
 - Lyse the cells via rapid freeze-thaw cycles (e.g., 3 cycles using liquid nitrogen and a 37°C water bath).^[10]
 - Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.^[12]
- Analysis by Western Blot:

- Carefully collect the supernatant, which contains the soluble, non-denatured proteins.
- Quantify the protein concentration in each supernatant (e.g., using a BCA assay).
- Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.
- Probe the membrane with a primary antibody specific to the putative target protein, followed by an appropriate HRP-conjugated secondary antibody.
- Detect the signal using an ECL substrate. The amount of soluble protein at each temperature is visualized as a band.[\[10\]](#)
- Data Interpretation:
 - In the vehicle-treated samples, the band intensity of the target protein will decrease as the temperature increases.
 - In the compound-treated samples, the protein will be stabilized, resulting in a stronger band intensity at higher temperatures compared to the control. This "thermal shift" confirms target engagement.



[Click to download full resolution via product page](#)

Figure 2: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Technique 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality: SPR is a label-free, real-time optical technique that measures changes in the refractive index at the surface of a sensor chip.[13] By immobilizing the target protein (ligand) and flowing the small molecule (analyte) over the surface, one can directly measure the

association (k_{on}) and dissociation (k_{off}) rates of the binding event. This provides quantitative data on binding affinity (K_D), which is invaluable for comparing the potency of different enantiomers.^[14]

- Sensor Chip Preparation:

- Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).
- Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).^[13]

- Protein Immobilization:

- Inject the purified target protein over the activated surface. The primary amines on the protein surface will form covalent bonds with the activated esters.
- Deactivate any remaining active esters using an injection of ethanolamine.
- A reference flow cell should be prepared in the same way but without protein immobilization to allow for background subtraction.

- Binding Analysis:


- Prepare a series of dilutions of the chiral furan compound (analyte) in a suitable running buffer (e.g., HBS-EP+).
- Inject the analyte solutions at a constant flow rate over both the target and reference flow cells, starting with the lowest concentration.
- Monitor the binding response in real-time, which is measured in Resonance Units (RU). The signal increases during the association phase.
- After the injection, switch back to running buffer and monitor the dissociation phase.^[14]

- Surface Regeneration:

- If the interaction is reversible, inject a regeneration solution (e.g., a low pH buffer or high salt concentration) to remove the bound analyte, returning the baseline to zero before the

next injection.

- Data Analysis:
 - Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.
 - Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir model) to calculate the kinetic rate constants (k_{on} , k_{off}) and the equilibrium dissociation constant ($K_D = k_{\text{off}} / k_{\text{on}}$).



[Click to download full resolution via product page](#)

Figure 3: The experimental cycle for a Surface Plasmon Resonance (SPR) analysis.

Part 3: High-Resolution Characterization of the Molecular Interaction

Once the target is identified and engagement is confirmed, the next crucial phase is to understand precisely how the compound interacts with its target at an atomic level. This knowledge is the cornerstone of structure-based drug design and lead optimization.

Technique 3: X-ray Crystallography for Structural Elucidation

Causality: X-ray crystallography provides an atomic-resolution three-dimensional map of the target protein.^[15] By solving the crystal structure of the protein in complex with the bound chiral furan compound (a co-crystal structure), one can visualize the exact binding pose, identify key hydrogen bonds and hydrophobic interactions, and understand the structural basis for the compound's potency and stereospecificity.^{[15][16]}

- Complex Formation:
 - Purify the target protein to a high degree of homogeneity (>95%).
 - Prepare a stock solution of the chiral furan compound, typically in a solvent like DMSO.
 - Incubate the purified protein with a molar excess of the compound (e.g., 3- to 10-fold excess) to ensure saturation of the binding sites.^[17] The final DMSO concentration should typically be kept below 5% to avoid interfering with crystallization.
- Crystallization Screening:
 - Set up crystallization trials using vapor diffusion (hanging or sitting drop) methods.
 - Pipette a small volume (e.g., 1 μ L) of the protein-ligand complex solution and mix it with an equal volume of a reservoir solution from a commercial crystallization screen.
 - Equilibrate the drop against the reservoir solution. As water slowly evaporates from the drop, the concentration of protein and precipitant increases, ideally leading to the formation of well-ordered crystals.^[13]

- Crystal Optimization:
 - If initial screening yields small or poorly formed crystals, optimize the conditions by systematically varying the pH, precipitant concentration, and temperature.
- Crystal Harvesting and Cryo-protection:
 - Carefully loop out a single crystal from the drop.
 - Briefly soak the crystal in a cryo-protectant solution (often the reservoir solution supplemented with an agent like glycerol or ethylene glycol) to prevent ice formation during freezing.
 - Flash-cool the crystal in liquid nitrogen.
- X-ray Diffraction and Data Processing:
 - Mount the frozen crystal in a cryo-stream at a synchrotron beamline.
 - Expose the crystal to a high-intensity X-ray beam and collect the diffraction pattern on a detector.[\[18\]](#)
 - Process the diffraction data to determine the unit cell dimensions, space group, and reflection intensities.
- Structure Solution and Refinement:
 - Solve the "phase problem" using methods like molecular replacement if a related structure is known.
 - Build an atomic model of the protein-ligand complex into the resulting electron density map.
 - Refine the model iteratively to improve its fit to the experimental data, resulting in a high-resolution 3D structure.[\[2\]](#)


Part 4: Case Studies - From Molecular Target to Cellular Effect

Illustrating the principles with real-world examples provides invaluable context. Here, we examine two distinct cases of furan-based compounds with different mechanisms of action.

Case Study 1: Ascofuranone - A Chiral Inhibitor of a Parasitic Metabolic Enzyme

Ascofuranone is a natural product antibiotic that is a potent and selective inhibitor of the *Trypanosoma brucei* alternative oxidase (TAO).[19][20] This enzyme is essential for the parasite's energy metabolism but is absent in its mammalian host, making it an excellent drug target for African trypanosomiasis.[19][21]

- Target: Trypanosome Alternative Oxidase (TAO)
- Mechanism: Ascofuranone acts as a sub-nanomolar, non-competitive inhibitor of TAO's ubiquinol oxidase activity.[20][21] By blocking this enzyme, it shuts down the parasite's mitochondrial electron transport chain, leading to a collapse in energy production and cell death.[21] Structure-activity relationship studies have identified the 1-formyl and 6-hydroxyl groups on the ascofuranone scaffold as critical for direct interaction with the enzyme.[22]



[Click to download full resolution via product page](#)

Figure 4: Ascofuranone's inhibition of the *T. brucei* mitochondrial electron transport chain.

Quantitative Data: Potency of TAO Inhibitors

The exceptional potency of Ascofuranone is evident when compared to other known inhibitors of TAO.

Inhibitor	Type	Target	IC ₅₀	K _i	Reference(s)
Ascofuranone	Prenylphenol	Recombinant TAO	1.3 - 2.0 nM	2.38 nM	[5] [20]
Salicylhydroxamic Acid (SHAM)	Hydroxamic acid	Recombinant TAO	>1 μ M	-	[5]
Ascofuranone Derivative (AC)	Ascofuranone analog	Recombinant TAO	3.7 nM	-	[5]
Octylgallate	Gallic acid ester	Recombinant TAO	>1000 nM	-	[20]

Table 1: Comparative inhibitory activity of Ascofuranone and other compounds against Trypanosome Alternative Oxidase (TAO). IC₅₀ (half maximal inhibitory concentration) and K_i (inhibition constant) are measures of inhibitor potency, where a lower value indicates higher potency.


Case Study 2: A Chiral Hexahydrofuro[3,2-b]furan as a Selective Kinase Inhibitor

Kinase inhibitors are a major class of modern therapeutics, particularly in oncology.[\[23\]](#)

Chirality plays a crucial role in achieving selectivity, as the three-dimensional structure of an inhibitor dictates its fit within the ATP-binding pocket of the target kinase.[\[21\]](#)[\[24\]](#) A series of hexahydrofuro[3,2-b]furan derivatives were developed as potent and irreversible inhibitors of Janus kinase 3 (JAK3), a key enzyme in cytokine signaling pathways.[\[12\]](#)

- Target: Janus Kinase 3 (JAK3)

- Mechanism: The compound acts as an irreversible inhibitor, likely by forming a covalent bond with a residue in or near the ATP-binding site of JAK3. Inhibition of JAK3 blocks the phosphorylation and activation of downstream STAT (Signal Transducer and Activator of Transcription) proteins, thereby interrupting the signaling cascade that promotes the proliferation of certain hematopoietic cells.[12] This makes it a potential therapeutic for hematological malignancies.



[Click to download full resolution via product page](#)

Figure 5: Inhibition of the JAK-STAT signaling pathway by a selective JAK3 inhibitor.

Quantitative Data: Stereoselectivity of a Furan-Based JAK3 Inhibitor

The importance of chirality is clearly demonstrated by the differential activity of various stereoisomers of the hexahydrofuro[3,2-b]furan scaffold. The specific arrangement of substituents on the fused furan ring system dramatically impacts potency.

Compound ID	Stereochemistry of Furan Core	JAK3 IC ₅₀ (nM)	Reference
12c	(3R,3aR,6R,6aR)	18	[12]
12d	(3S,3aS,6S,6aS)	303	[12]
12e	(3R,3aS,6R,6aS)	10000	[12]
12m	(3R,3aR,6R,6aR)	1.5	[12]
12n	(3R,3aR,6R,6aR) with -OH methylated	1.2	[12]

Table 2: Stereoselective inhibition of JAK3 by chiral hexahydrofuro[3,2-b]furan derivatives. The IC₅₀ value represents the concentration of the inhibitor required to reduce JAK3 kinase activity by 50%. Note how the (3R,3aR,6R,6aR) stereoisomer (12c) is significantly more potent than its enantiomer (12d) and other diastereomers. Further optimization (12m, 12n) led to even greater potency.[\[12\]](#)

Technique 4: Western Blot for Signaling Pathway Analysis

Causality: To confirm that target inhibition translates into a downstream cellular effect, Western blotting is used to measure changes in the phosphorylation state of key signaling proteins. For the JAK3 inhibitor, its MOA would be validated by showing that it reduces the phosphorylation of STAT proteins in a dose-dependent manner upon cytokine stimulation.

- Cell Treatment and Lysis:
 - Plate cells (e.g., U937 leukemia cells) and starve them of serum if necessary to reduce basal signaling.

- Pre-treat cells with various concentrations of the chiral furan inhibitor or vehicle (DMSO) for 1-2 hours.
- Stimulate the cells with the appropriate cytokine (e.g., IL-2) for a short period (e.g., 15-30 minutes) to activate the JAK-STAT pathway.
- Wash cells with ice-cold PBS and lyse them directly in 1X SDS sample buffer.[\[17\]](#)
- Sample Preparation and Electrophoresis:
 - Sonicate the lysates to shear DNA and reduce viscosity.
 - Boil the samples at 95-100°C for 5 minutes to denature proteins.
 - Load equal amounts of protein per lane onto an SDS-PAGE gel and perform electrophoresis.
- Protein Transfer and Blocking:
 - Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.
 - Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[\[24\]](#)
- Antibody Incubation and Detection:
 - Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of a downstream target (e.g., anti-phospho-STAT5).
 - Wash the membrane extensively with TBST.
 - Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
 - Wash the membrane again and apply an ECL chemiluminescent substrate.
 - Capture the signal using a digital imager.
- Data Analysis and Re-probing:

- Quantify the band intensities. A dose-dependent decrease in the phospho-STAT5 signal in the inhibitor-treated samples confirms on-pathway activity.
- To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies against the total protein (e.g., anti-STAT5) and a housekeeping protein (e.g., anti-GAPDH).

Conclusion and Future Perspectives

The elucidation of the mechanism of action for furan-based chiral compounds is an integrated, multi-disciplinary endeavor. It begins with the precise art of stereoselective synthesis and progresses through a logical sequence of target identification, biophysical characterization, structural determination, and validation of cellular effects. As demonstrated, the chirality of these molecules is not a minor detail but a central determinant of their biological function, dictating both potency and selectivity.

The methodologies outlined in this guide—from CETSA and SPR to X-ray crystallography and Western blotting—form a robust toolkit for the modern drug discovery professional. By applying these techniques systematically and understanding the causal links between each experimental step, researchers can build a comprehensive and validated model of a compound's MOA. This deep mechanistic understanding is the foundation upon which safer, more effective, and highly specific therapeutics are built, unlocking the full potential of the versatile and powerful furan scaffold.

References

- Shiba, T., Kido, Y., Sakamoto, K., et al. (2013). Structure of the trypanosome cyanide-insensitive alternative oxidase. PNAS, 110(12), 4580-4585. [\[Link\]](#)
- Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Creative BioMart. [\[Link\]](#)
- Maveyraud, L., & Mourey, L. (2020). Protein X-ray Crystallography and Drug Discovery. Molecules, 25(5), 1030. [\[Link\]](#)
- Taylor, C. D., & Taylor, M. S. (2018). Sustainable Synthesis of Chiral Tetrahydrofurans through the Selective Dehydration of Pentoses. ACS Sustainable Chemistry & Engineering,

6(11), 14197-14201. [\[Link\]](#)

- Lee, S. H., Park, S. A., Kim, Y., et al. (2020). Ascofuranone suppresses invasion and F-actin cytoskeleton organization in cancer cells by inhibiting the mTOR complex 1 signaling pathway. *Cellular Oncology*, 43(5), 793-805. [\[Link\]](#)
- Wang, X., Zhang, T., Zhu, H., et al. (2022). Discovery of Hexahydrofuro[3,2-b]furans as New Kinase-Selective and Orally Bioavailable JAK3 Inhibitors for the Treatment of Leukemia Harboring a JAK3 Activating Mutant. *Journal of Medicinal Chemistry*, 65(15), 10674-10690. [\[Link\]](#)
- Wikipedia. (n.d.). Ascofuranone. Wikipedia. [\[Link\]](#)
- Creative Biostructure. (2024). Characterization of Small Molecule–Protein Interactions Using SPR Method. Creative Biostructure. [\[Link\]](#)
- Saimoto, H., Kido, Y., Haga, Y., et al. (2013). Pharmacophore identification of ascofuranone, potent inhibitor of cyanide-insensitive alternative oxidase of *Trypanosoma brucei*. *Journal of Biochemistry*, 153(3), 267-273. [\[Link\]](#)
- Surface Plasmon Resonance. (2024). Protein-Small Molecule Biomolecular Interactions – a Retrospective. Reichert Technologies. [\[Link\]](#)
- Norman, R. A., To, M. C., & To, K. K. W. (2019). The Exploration of Chirality for Improved Druggability within the Human Kinome. *Molecules*, 24(23), 4290. [\[Link\]](#)
- Strieth-Kalthoff, F., & Glorius, F. (2017). Synthesis of Chiral Tetrahydrofurans and Pyrrolidines by Visible-Light-Mediated Deoxygenation. *Angewandte Chemie International Edition*, 56(46), 14439-14443. [\[Link\]](#)
- EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN. [\[Link\]](#)
- Wang, Y., Zhang, Z., Wang, X., et al. (2024). Design and Catalytic Asymmetric Synthesis of Furan-Indole Compounds Bearing both Axial and Central Chirality. *Angewandte Chemie International Edition*, 63(8), e202316454. [\[Link\]](#)

- Creative Biostructure. (2024). Characterization of Small Molecule-Protein Interactions Using SPR Method. Creative Biostructure. [\[Link\]](#)
- The Biochemist. (2023). A beginner's guide to surface plasmon resonance. Portland Press. [\[Link\]](#)
- Wierenga, R. K. (2017). Guidelines for the successful generation of protein–ligand complex crystals. Acta Crystallographica Section D: Structural Biology, 73(2), 94-105. [\[Link\]](#)
- International Journal of Innovative Research in Science, Engineering and Technology. (2022). Exploring the Role of Chirality in Pharmaceutical Drug Efficacy. IJIRSET. [\[Link\]](#)
- Akiyama, T., Funaki, S., & Fuchibe, K. (2006). Stereoselective Synthesis of Tetrahydrofuran by Diastereoselective [3+2] Cycloaddition Reaction of Chiral Allylsilane with α -Keto Ester. Heterocycles, 67(1), 369-374. [\[Link\]](#)
- Creative Biostructure. (2025). A Beginner's Guide to Protein Crystallography. Creative Biostructure. [\[Link\]](#)
- Protein Structure. (n.d.). Protein X-ray Crystallography. Protein Structure. [\[Link\]](#)
- Creative Biolabs. (2025). Western Blot Protocol & Troubleshooting. Creative Biolabs. [\[Link\]](#)
- Creative Biostructure. (2025). A Beginner's Guide to Protein Crystallography. Creative Biostructure. [\[Link\]](#)
- Organic Chemistry Portal. (n.d.). Furan synthesis. Organic Chemistry Portal. [\[Link\]](#)
- Reddy, G. S., & Reddy, P. V. (2024). Concise and collective total syntheses of 2,4-disubstituted furan-derived natural products from hydroxyoxetanyl ketones. Organic & Biomolecular Chemistry. [\[Link\]](#)
- Chiralpedia. (2025). Chiral Pharmacology: The Mirror Image of Drug Development. Chiralpedia. [\[Link\]](#)
- Qiita. (2023). Protein X-ray Structure Determination Tutorial: Steps 0-1 Flow of X-ray Crystallographic Analysis and Construction of the Analytical Environment. Qiita. [\[Link\]](#)

- Mirante. (n.d.). Principles Of Protein X Ray Crystallography. Mirante. [[Link](#)]
- Scorrano, S., & Di Lisa, F. (2022). A Comprehensive Overview of Globally Approved JAK Inhibitors. Molecules, 27(9), 2959. [[Link](#)]
- Longdom Publishing. (n.d.). Exploring the Intricacies of Chiral Chemistry in Drug Discovery. Longdom Publishing. [[Link](#)]
- Journal of Pharmaceutical and Biomedical Analysis. (2011). Chiral Drugs: An Overview. ScienceDirect. [[Link](#)]
- Ben-Gurion University of the Negev. (2025). Synthetic Strategies to Substituted Chiral Furans: A Review. Ben-Gurion University Research Portal. [[Link](#)]
- ResearchGate. (2025). Synthetic Strategies to Substituted Chiral Furans: A Review. ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. ijabbr.com [ijabbr.com]
- 2. ijpsr.com [ijpsr.com]
- 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
- 4. Sesamin, a Sesame Lignan, as a Potent Serum Lipid-Lowering Food Component [jstage.jst.go.jp]
- 5. agritrop.cirad.fr [agritrop.cirad.fr]
- 6. Advances in the Synthesis of Lignan Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. tandfonline.com [tandfonline.com]
- 9. tandfonline.com [tandfonline.com]

- [10. creative-biostructure.com \[creative-biostructure.com\]](https://www.creative-biostructure.com)
- [11. Novel furo\[2,3-d\]pyrimidine derivatives as PI3K/AKT dual inhibitors: design, synthesis, biological evaluation, and molecular dynamics simulation - RSC Medicinal Chemistry \(RSC Publishing\) \[pubs.rsc.org\]](https://pubs.rsc.org)
- [12. drugtargetreview.com \[drugtargetreview.com\]](https://www.drugtargetreview.com)
- [13. Thioether and Ether Furofuran Lignans: Semisynthesis, Reaction Mechanism, and Inhibitory Effect against \$\alpha\$ -Glucosidase and Free Radicals - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [14. Crystallization of Protein-Ligand Complexes | Hampton Research \[hamptonresearch.com\]](https://www.hamptonresearch.com)
- [15. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [16. Drug Design Based on X-ray Crystallography - CD BioSciences \[cd-biophysics.com\]](https://www.cd-biophysics.com)
- [17. academic.oup.com \[academic.oup.com\]](https://academic.oup.com)
- [18. Discovery of Hexahydrofuro\[3,2-b\]furans as New Kinase-Selective and Orally Bioavailable JAK3 Inhibitors for the Treatment of Leukemia Harboring a JAK3 Activating Mutant - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [19. Guidelines for the successful generation of protein–ligand complex crystals - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [21. longdom.org \[longdom.org\]](https://www.longdom.org)
- [22. A Comprehensive Overview of Globally Approved JAK Inhibitors \[mdpi.com\]](https://www.mdpi.com)
- [23. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [24. youtube.com \[youtube.com\]](https://www.youtube.com)
- To cite this document: BenchChem. [Introduction: The Significance of Furan-Based Chirality in Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13638091/docs#introduction-the-significance-of-furan-based-chirality-in-modern-drug-discovery\]](https://www.benchchem.com/product/b13638091/docs#introduction-the-significance-of-furan-based-chirality-in-modern-drug-discovery)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)